Cas no 22279-54-5 (1,2,4-Triazin-5(4H)-one, 4-amino-6-phenyl-3-(2-propenylamino)-)

• Product Name: 1,2,4-Triazin-5(4H)-one, 4-amino-6-phenyl-3-(2-propenylamino)-
• CAS No: 22279-54-5
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• CID: 237950
• PubChem ID: 21422759
• Update Time: 2025-04-19

1,2,4-Triazin-5(4H)-one, 4-amino-6-phenyl-3-(2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one, 4-amino-6-phenyl-3-(2-propenylamino)-
• 4-amino-6-phenyl-3-(prop-2-enylamino)-1,2,4-triazin-5-one
• 4-Amino-6-phenyl-3-[(prop-2-en-1-yl)amino]-1,2,4-triazin-5(4H)-one
• SCHEMBL11716216
• 22279-54-5
• DTXSID00613593

• Inchi： 1S/C12H13N5O/c1-2-8-14-12-16-15-10(11(18)17(12)13)9-6-4-3-5-7-9/h2-7H,1,8,13H2,(H,14,16)
• InChI Key： AOSAOKLJVRIKQD-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NN=C(NCC=C)N1N

Computed Properties

• Exact Mass: 243.11201006g/mol
• Monoisotopic Mass: 243.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.1Ų